rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid
Overview
Description
Rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C10H9FO2 and its molecular weight is 180.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid involves the preparation of a cyclopropane intermediate, which is then functionalized with a carboxylic acid and a fluorine atom. The stereochemistry of the cyclopropane ring must be carefully controlled to ensure the desired enantiomer is obtained.", "Starting Materials": [ "Benzaldehyde", "Ethyl diazoacetate", "Fluorine gas", "Sodium hydride", "Diethyl malonate", "Benzyltriethylammonium chloride", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethyl acetate", "Hexane" ], "Reaction": [ "Step 1: Preparation of ethyl benzylidenemalonate by mixing benzaldehyde, diethyl malonate, and benzyltriethylammonium chloride in ethyl acetate and stirring at room temperature for 24 hours.", "Step 2: Formation of diazoester intermediate by adding ethyl diazoacetate to ethyl benzylidenemalonate in ethyl acetate and stirring at 0°C for 30 minutes.", "Step 3: Cyclopropanation reaction by adding the diazoester intermediate to a solution of sodium hydride in ethyl acetate at -78°C and stirring for 1 hour.", "Step 4: Hydrolysis of the cyclopropane intermediate by adding hydrochloric acid to the reaction mixture and stirring at room temperature for 1 hour.", "Step 5: Neutralization of the reaction mixture with sodium bicarbonate and extraction with ethyl acetate.", "Step 6: Purification of the cyclopropane carboxylic acid intermediate by column chromatography using hexane and ethyl acetate as eluents.", "Step 7: Introduction of the fluorine atom by reacting the cyclopropane carboxylic acid intermediate with fluorine gas in the presence of sodium hydroxide in water at 0°C for 1 hour.", "Step 8: Purification of the final product by recrystallization from a mixture of ethyl acetate and hexane." ] } | |
CAS No. |
1808072-61-8 |
Molecular Formula |
C10H9FO2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
